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Compound of Interest

Compound Name: 6-Methoxydihydrosanguinarine

Cat. No.: B162190

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

6-Methoxydihydrosanguinarine is a benzophenanthridine alkaloid isolated from plants such
as the fruits of Macleaya cordata.[1][2] It has demonstrated significant biological activity,
including potent cytotoxicity against various cancer cell lines such as MCF-7, SF-268, and
HepG2.[1][2][3] Research indicates that its mechanisms of action involve the induction of
apoptosis, an increase in reactive oxygen species (ROS), and DNA fragmentation.[3] Accurate
and consistent preparation of stock solutions is critical for obtaining reliable and reproducible
results in downstream experiments. This document provides a detailed protocol for the
preparation, storage, and handling of 6-Methoxydihydrosanguinarine stock solutions using
dimethyl sulfoxide (DMSO) as a solvent.

2. Compound Information

A summary of the key chemical properties of 6-Methoxydihydrosanguinarine is provided
below.
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Property Value Reference
Molecular Formula C21H17NOs [415]
Molecular Weight 363.37 g/mol [31[5]

CAS Number 72401-54-8 [1][3][6]
Appearance Solid [3]

Purity >98% [3]

3. Materials and Equipment

e 6-Methoxydihydrosanguinarine powder

o Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

» Analytical balance

 Sterile microcentrifuge tubes (1.5 mL or 2 mL)

o Sterile pipette tips

e \ortex mixer

» Sonicator (optional, for aiding dissolution)

e Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

4. Safety and Handling Precautions

6-Methoxydihydrosanguinarine is classified as toxic if swallowed, in contact with skin, or if

inhaled.[6] Standard laboratory safety procedures should be strictly followed.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves.

o Ventilation: Handle the compound powder and concentrated stock solutions in a well-

ventilated area or a chemical fume hood to avoid inhalation.[6]
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e Handling: Avoid direct contact with skin and eyes. In case of contact, wash the affected area
thoroughly with soap and water.[6] Do not eat, drink, or smoke while handling the compound.

[6]

« DMSO: DMSO is a powerful solvent that can facilitate the absorption of substances through
the skin. Exercise caution and prevent skin contact. Use newly opened or properly stored
anhydrous DMSO, as it is hygroscopic (absorbs moisture from the air), which can impact the
solubility of the compound.[1][7]

5. Experimental Protocol: Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 6-
Methoxydihydrosanguinarine in DMSO. The concentration can be adjusted based on
experimental needs.

5.1. Solubility Data

The solubility of 6-Methoxydihydrosanguinarine can vary based on the purity of the
compound and the quality of the DMSO used. It is crucial to use high-purity, anhydrous DMSO.

[1](8]

Solvent Reported Solubility Conditions

Requires sonication and
DMSO 12.5 mg/mL (~34.4 mM) ]

warming to 60°C[1]

Use of fresh, non-hygroscopic
DMSO 73 mg/mL (~200.9 mM) o

DMSO is critical[8]
Ethanol 1.5-3 mg/mL [8]
Water Insoluble [8]

5.2. Step-by-Step Preparation Procedure

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of the
compound using the following formula:
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o Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/q)

o Example for 1 mL of 10 mM stock:

o Mass (mg) = 0.010 mol/L x 0.001 L x 363.37 g/mol x 1000 mg/g = 3.63 mg

e Weighing: Carefully weigh out the calculated amount (e.g., 3.63 mg) of 6-

Methoxydihydrosanguinarine powder on an analytical balance and place it into a sterile

microcentrifuge tube.

e Dissolution:

o Add the calculated volume of high-purity DMSO (e.g., 1 mL for a 10 mM solution) to the

microcentrifuge tube containing the powder.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.

o If dissolution is difficult, brief sonication or gentle warming (up to 60°C) can be applied, as

this has been shown to aid solubility.[1] Visually inspect the solution to ensure no solid

particles remain.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge

tubes.[1][9][10]

5.3. Storage and Stability

Proper storage is essential to maintain the integrity and activity of the stock solution.

Storage Condition Powder Stock Solution in DMSO
6 months (Recommended for
-80°C N/A
long-term)[1][9]
-20°C 3 years[9] 1 month[1][9]
Protection Protect from light[10] Protect from light[10]
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Important: Always bring aliquots to room temperature before opening to prevent condensation
and moisture absorption. Avoid repeated freeze-thaw cycles.[9][11]

6. Visualizations

6.1. Experimental Workflow
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Caption: Workflow for preparing 6-Methoxydihydrosanguinarine stock solution.
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6.2. Postulated Signaling Pathway

The following diagram illustrates a simplified, postulated signaling pathway for the cytotoxic
effects of 6-Methoxydihydrosanguinarine based on available research, which indicates it
induces apoptosis and increases ROS levels.[3]
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Caption: Postulated pathway for 6-Methoxydihydrosanguinarine-induced cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b162190?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/6-methoxydihydrosanguinarine.html
https://www.medchemexpress.com/search.html?q=6-methoxy-dihydrosanguinarine&ft=&fa=&fp=
https://www.sapphirebioscience.com/product/NS05748105/6-methoxydihydrosanguinarine
https://pubchem.ncbi.nlm.nih.gov/compound/135394272
https://pubchem.ncbi.nlm.nih.gov/compound/135394272
https://spectrabase.com/compound/Lro2dLwu8NA
https://file.medchemexpress.eu/batch_PDF/HY-N3000/6-Methoxydihydrosanguinarine-SDS-MedChemExpress.pdf
https://www.researchgate.net/post/What_is_the_best_right_way_of_storing_DMSO_in_research_lab
https://www.selleck.co.jp/products/6-methoxydihydroavicine.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/pdf/Best_practices_for_handling_and_storage_of_6_Demethoxytangeretin_powder.pdf
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b162190#preparing-6-methoxydihydrosanguinarine-stock-solution-in-dmso
https://www.benchchem.com/product/b162190#preparing-6-methoxydihydrosanguinarine-stock-solution-in-dmso
https://www.benchchem.com/product/b162190#preparing-6-methoxydihydrosanguinarine-stock-solution-in-dmso
https://www.benchchem.com/product/b162190#preparing-6-methoxydihydrosanguinarine-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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